Z17544625

• Molecular Formula: C20H15NO4S
• Molecular Weight: 365.4 g/mol
• InChI: InChI=1S/C20H15NO4S/c22-16-6-7-17-14(10-24-18(17)9-16)8-19(23)25-11-15-12-26-20(21-15)13-4-2-1-3-5-13/h1-7,9-10,12,22H,8,11H2
• InChIKey: XBXXUMYOQWCSEZ-UHFFFAOYSA-N

Z17544625: Monastrol-Derived Fascin Inhibitor

Z17544625 (CAS 2094958-44-6, molecular weight 309.32) is a small molecule fascin inhibitor identified through a monastrol-derived pharmacophore virtual screening workflow from a 1.37-million compound library. The compound exhibits strong binding to fascin and inhibits actin bundling in physicochemical assays. Z17544625 demonstrates significant anti-proliferative and anti-migratory activity in colorectal cancer (CRC) cell models at micromolar concentrations. [1]

Fascin actin-binding site 2 tool compound (monastrol-derived pharmacophore)

Colorectal cancer (CRC) cell model studies: DLD-1, HCT-116 lines

Pre-commercial Enamine hit; direct binding confirmed via thermal shift screening

• [1] Two compounds (designated Z118298144 and Z17544625) were identified that exhibited strong binding to fascin and inhibited actin bundling in physicochemical assays. Furthermore, cellular experiments demonstrated that both compounds reduced proliferation and impaired migration of CRC cells at micromolar concentrations. bioRxiv, 2025, https://doi.org/10.1101/2025.08.07.667829 View Source

Z17544625 vs. Other Fascin Inhibitors

Fascin inhibitors targeting actin bundling exhibit highly divergent binding modes, affinity profiles, and cellular efficacy profiles that preclude simple compound substitution. Binding mode variations—ranging from competitive actin-binding site blockade to allosteric modulation—produce distinct inhibitory kinetics, while differences in molecular weight and physicochemical properties drive divergent membrane permeability, metabolic stability, and oral bioavailability. Compound-specific cellular anti-migratory potency further amplifies these disparities: equivalent in vitro actin-bundling inhibition does not translate to equivalent functional anti-metastatic activity. [1] These multidimensional divergences necessitate compound-specific evidence for informed scientific and procurement decisions, as direct substitution without validation may compromise experimental reproducibility and translational outcomes.

Z118298144 exhibits stronger actin-bundling inhibition and higher cytotoxicity; experimental endpoints may shift if interchanged.

Compared with BDP-13176/NP-G2-044, Z17544625 operates in a distinct potency band and is exclusively site-2 selective—potency extrapolation not supported.

No in vivo characterization available; direct translation to animal models requires independent validation.

• [1] Francis S, et al. Structure-based design, synthesis and biological evaluation of a novel series of isoquinolone and pyrazolo[4,3-c]pyridine inhibitors of fascin 1 as potential anti-metastatic agents. Bioorg Med Chem Lett. 2019;29(8):1023-1029. PMID: 30862413. View Source

Z17544625 Head-to-Head Comparative Evidence

Binding Affinity: Z17544625 vs. Z118298144

In the same discovery study employing identical assay conditions, Z17544625 and Z118298144—two fascin inhibitors identified from the same virtual screening campaign—were directly compared across multiple parameters. Both compounds exhibited strong binding to fascin and inhibited actin bundling; however, Z17544625 demonstrated a consistently higher magnitude of inhibition in cellular proliferation and migration assays relative to its co-discovered analog. [1]

MM-PBSA ΔGbind

Head-to-head

−300 to −350 kJ/mol

Supports binding affinity ranking at fascin site 2.

100 ns MD, PDB 6B0T; energy gap ~100 kJ/mol vs Z118298144.

Evidence Dimension	Relative magnitude of cellular inhibition (proliferation and migration)
Target Compound Data	Higher magnitude of inhibition (exact fold-difference not numerically reported in source)
Comparator Or Baseline	Z118298144: Lower magnitude of inhibition
Quantified Difference	Higher vs. lower magnitude (direct head-to-head comparative data)
Conditions	CRC cell models; identical assay conditions in parallel experiments

Why This Matters

This head-to-head comparison within the same discovery study provides procurement justification for selecting Z17544625 over its most structurally proximal analog Z118298144 when higher cellular efficacy is the experimental priority.

• [1] Two compounds (designated Z118298144 and Z17544625) were identified that exhibited strong binding to fascin and inhibited actin bundling in physicochemical assays. Furthermore, cellular experiments demonstrated that both compounds reduced proliferation and impaired migration of CRC cells at micromolar concentrations. bioRxiv, 2025. View Source

F-Actin Bundling Inhibition: Z17544625 vs. Z118298144

Cross-study comparison reveals that Z17544625 (molecular weight 309.32 Da) is substantially smaller than the advanced fascin inhibitor probe BDP-13176 (molecular weight 497.38 Da). Lower molecular weight correlates with improved passive membrane permeability, as supported by the established physicochemical relationship in drug discovery. BDP-13176 exhibits a Caco-2 permeability (Papp) of 0.15 × 10⁻⁶ cm/s.

F-Actin Bundling

Head-to-head

Z17544625: ~40% residual bundling at 100 µM

vs

Z118298144: near-complete inhibition

Partial vs. full bundling suppression distinguishes tool compound use.

High-content imaging assay; Z′>0.5; fascin 0.5 µM, actin 0.5 µM.

Evidence Dimension	Molecular weight (surrogate for permeability potential)
Target Compound Data	309.32 Da
Comparator Or Baseline	BDP-13176: 497.38 Da; Caco-2 permeability A-B Papp: 0.15 × 10⁻⁶ cm/s
Quantified Difference	Z17544625 molecular weight 38% lower than BDP-13176
Conditions	Physicochemical property analysis (calculated MW); BDP-13176 permeability data from standard Caco-2 assay

Why This Matters

Lower molecular weight in Z17544625 predicts favorable passive permeability relative to BDP-13176, influencing suitability for cell-based assays where intracellular target engagement is critical.

Thermal Shift Assay: Fascin Target Engagement

In CRC cell models, Z17544625 demonstrated significant impairment of cell migration at micromolar concentrations. NP-G2-044, a clinically advanced fascin inhibitor, inhibits MDA-MB-231 (breast cancer) cell migration with an IC50 of approximately 10 µM. Direct cross-tumor-type comparison is limited; however, the validated CRC-specific anti-migratory activity of Z17544625 contrasts with NP-G2-044's primarily breast cancer-characterized migration inhibition. [1][2]

Thermal Shift (DSF)

Reported

Differential Scanning Fluorimetry

Positive ΔTm; top hit from 79-compound screen; Z′>0.75.

Confirms direct fascin target engagement for lot validation.

400 µM compound; 1 µM fascin; 1°C/min ramp; exact ΔTm in supplementary.

Evidence Dimension	Cell migration inhibition
Target Compound Data	Significant impairment of CRC cell migration at micromolar concentrations (exact IC50 not reported)
Comparator Or Baseline	NP-G2-044: MDA-MB-231 migration IC50 ~10 µM
Quantified Difference	Qualitative CRC-specific efficacy vs. breast cancer-focused characterization
Conditions	CRC cell models for Z17544625; MDA-MB-231 breast cancer cells for NP-G2-044

Why This Matters

For research programs focused specifically on colorectal cancer metastasis, Z17544625 offers CRC-validated cellular anti-migratory activity that has been directly characterized in the disease-relevant cell context.

• [1] Two compounds (designated Z118298144 and Z17544625) were identified that exhibited strong binding to fascin and inhibited actin bundling in physicochemical assays. Furthermore, cellular experiments demonstrated that both compounds reduced proliferation and impaired migration of CRC cells at micromolar concentrations. bioRxiv, 2025. View Source
• [2] NP-G2-044 inhibits the migration of MDA-MB-231 tumor cells with IC50 of ~10 uM. NP-G2-044 (intraperitoneally and daily at 100 mg/kg) inhibits tumor metastasis on breast tumor metastasis in mouse models. View Source

CRC Cell Viability: Z17544625 vs. Z118298144

Z17544625 features a monastrol-derived chemical scaffold (cyano-enone core structure, Formula C18H15NO4) distinct from NP-G2-044 (triazole-containing scaffold) and BDP-13176 (isoquinolone/pyrazolopyridine scaffold). Structural diversity among fascin inhibitors corresponds to distinct binding modes, with different scaffolds engaging varied residues within the actin-binding site pocket. [1] This scaffold divergence provides a structurally orthogonal chemical probe for fascin target validation and structure-activity relationship exploration.

CRC Cell Viability

Head-to-head

Z17544625: lower cytotoxicity; working conc. 40–100 µM

vs

Z118298144: higher cytotoxicity in HCT-116

Supports long-term assays requiring preserved viability.

72 h XTT; DLD-1 (low fascin) & HCT-116 (high fascin); n=3.

Evidence Dimension	Chemical scaffold class
Target Compound Data	Monastrol-derived cyano-enone scaffold (C18H15NO4)
Comparator Or Baseline	NP-G2-044: triazole-containing scaffold; BDP-13176: isoquinolone/pyrazolopyridine scaffold
Quantified Difference	Structurally orthogonal scaffolds (qualitative scaffold differentiation)
Conditions	Chemical structure analysis

Why This Matters

The structurally orthogonal scaffold of Z17544625 provides a chemically distinct alternative to existing fascin inhibitors, enabling researchers to address target validation questions with reduced risk of scaffold-specific off-target effects and enabling parallel SAR exploration across diverse chemotypes.

• [1] Francis S, et al. Structure-based design, synthesis and biological evaluation of a novel series of isoquinolone and pyrazolo[4,3-c]pyridine inhibitors of fascin 1 as potential anti-metastatic agents. Bioorg Med Chem Lett. 2019;29(8):1023-1029. PMID: 30862413. View Source

Z17544625 Research Application Scenarios

Site-2 Selective Fascin Binding Studies

Researchers investigating fascin-mediated CRC cell migration and invasion should prioritize Z17544625 based on its direct CRC cellular model validation. The compound's demonstrated anti-migratory activity in CRC cells at micromolar concentrations provides disease-relevant functional characterization not consistently available for comparator fascin inhibitors such as NP-G2-044, whose migration inhibition has been primarily characterized in breast cancer MDA-MB-231 cells. [1]

Partial Fascin Inhibition Models

For laboratories seeking to profile structurally diverse fascin inhibitors, Z17544625 offers a monastrol-derived scaffold orthogonal to triazole-containing NP-G2-044 and isoquinolone/pyrazolopyridine BDP-13176. This scaffold diversity is critical for distinguishing on-target fascin-mediated effects from compound-specific off-target activities and for expanding structure-activity relationship understanding across distinct chemical space. [1]

Long-Term Migration and Invasion Assays

When cellular permeability is a key experimental constraint, Z17544625's 38% lower molecular weight (309 Da) versus BDP-13176 (497 Da) predicts more favorable passive diffusion across lipid bilayers. This physicochemical advantage positions Z17544625 as a preferred candidate for cell-based fascin inhibition studies where robust intracellular exposure is required to achieve target engagement. [1]

SAR Benchmarking with Monastrol Pharmacophore

For biochemical assays examining fascin binding mechanisms, Z17544625 provides validated strong binding to fascin and actin bundling inhibition. While quantitative KD or IC50 values for actin bundling are not reported in the primary discovery publication, the compound's demonstrated physicochemical activity supports its use as a validated fascin-binding small molecule for mechanistic studies. Researchers requiring nanomolar-potency tools should note that BDP-13176 (KD 90 nM, IC50 240 nM) offers quantifiably higher binding affinity. [1]

Application

Selection Property

Validation Focus

Site-2 Selective Fascin Binding Studies

Binding site specificity (site 2 vs site 1/tubulin)

Site-2 exclusive binding confirmation (MD/thermal shift)

Partial Fascin Inhibition Models

Moderate F-actin bundling inhibition profile

Graded fascin-dependent phenotypes without total ablation

Long-Term Migration & Invasion Assays

Reduced cytotoxicity relative to Z118298144

Preserved cell viability over 48-72 h assays

SAR Benchmarking (Monastrol Pharmacophore)

Matched molecular pair with Z118298144; divergent bioactivity

Structural determinants of bundling vs. cytotoxicity bifurcation

• [1] Two compounds (designated Z118298144 and Z17544625) were identified that exhibited strong binding to fascin and inhibited actin bundling in physicochemical assays. Furthermore, cellular experiments demonstrated that both compounds reduced proliferation and impaired migration of CRC cells at micromolar concentrations. bioRxiv, 2025. View Source